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Compound of Interest

Compound Name: DX2-201

Cat. No.: B12413686 Get Quote

Researchers and laboratory personnel engaged in the study of DX2-201, a first-in-class

NDUFS7 antagonist investigated for cancer treatment, must adhere to stringent disposal

procedures to ensure safety and regulatory compliance.[1][2] Although a specific Safety Data

Sheet (SDS) with detailed disposal instructions for DX2-201 is not publicly available, its

classification as a potentially cytotoxic and antineoplastic compound necessitates its handling

as hazardous chemical waste.[3][4]

DX2-201 is identified by the Chemical Abstracts Service (CAS) number 2749554-00-3 and has

the chemical formula C18H28N2O6S2.[3] It is described as a non-hazardous chemical for

shipping purposes and should be stored at 0-4°C for short-term use or -20°C for long-term

storage.[3] Despite its shipping classification, as a compound designed to suppress cell

proliferation, all materials contaminated with DX2-201 must be disposed of following

institutional and regulatory guidelines for hazardous waste.[1][4]

Immediate Safety and Disposal Procedures
Proper disposal of DX2-201 and associated contaminated materials is critical to prevent

environmental release and accidental exposure. The following procedures are based on

general best practices for handling antineoplastic agents in a laboratory setting.[4]
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Parameter Value Source

CAS Number 2749554-00-3 [3]

Chemical Formula C18H28N2O6S2 [3]

Molecular Weight 432.55 [3]

Short-Term Storage 0 - 4°C (Dry, dark) [3]

Long-Term Storage -20°C (Dry, dark) [3]

Experimental Protocol: General Disposal of DX2-201
Waste
The following is a generalized protocol for the disposal of DX2-201. Researchers must consult

and strictly follow their institution's specific Environmental Health and Safety (EHS) protocols.

1. Waste Segregation:

Bulk Chemical Waste: Any remaining stock solutions or unused DX2-201 powder must be

collected in a designated, properly labeled hazardous waste container.[4] This container

should be specifically for antineoplastic chemical waste and should not be mixed with other

chemical waste streams.[4]

Trace Contaminated Waste: All disposable items that have come into contact with DX2-201,

such as gloves, pipette tips, absorbent pads, and empty vials, are to be considered trace-

contaminated waste.[4] These items should be collected in a designated "Trace

Chemotherapy Waste" or "Antineoplastic Waste" container.[4]

Sharps Waste: Needles and syringes that have been used to handle DX2-201 and are empty

with no visible residual drug may be disposed of in a standard sharps container.[4] However,

if the syringe contains any residual amount of the drug (e.g., 0.1 ml), it must be disposed of

as bulk hazardous chemical waste in a designated container, not a sharps container.[4]

2. Labeling and Storage of Waste:
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All waste containers must be clearly labeled with "Hazardous Waste" and a description of the

contents, including the name "DX2-201."

Waste containers should be kept sealed when not in use and stored in a designated Satellite

Accumulation Area (SAA) within the laboratory.

3. Waste Pickup and Disposal:

Once a waste container is full or is no longer being used, a hazardous waste pick-up request

must be submitted to the institution's EHS department.[4]

Do not dispose of any DX2-201 waste, including liquids, in standard trash, biohazard bags,

or down the drain.[4]

Logical Workflow for DX2-201 Disposal
The following diagram illustrates the decision-making process and proper workflow for the

disposal of waste generated from research activities involving DX2-201.
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Caption: Workflow for the proper segregation and disposal of DX2-201 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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